(4S)-5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid
Overview
Description
(4S)-5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid, also known as 4S-DMOX, is an organic compound belonging to the oxazolidine family. It is a versatile compound with a wide range of applications in the field of organic synthesis and scientific research.
Scientific Research Applications
(4S)-5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid has a wide range of applications in scientific research. It has been used as a chiral intermediate in the synthesis of various pharmaceuticals, such as the anticonvulsant lamotrigine and the anti-inflammatory drug, flurbiprofen. It has also been used as a building block for the synthesis of other organic compounds, such as 1,3-oxazolidines and 1,3-oxazolines. In addition, this compound has been used as a reagent in the synthesis of polymers and polymeric materials.
Mechanism of Action
The mechanism of action of (4S)-5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid is not yet fully understood. However, it is believed that the compound acts as a chiral catalyst, which helps to promote the formation of chiral molecules. This is due to the presence of an asymmetric carbon atom in the molecule, which allows for the formation of two different enantiomers of the same compound. In addition, this compound has been shown to interact with certain enzymes and proteins, which can lead to changes in the activity of these molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have some effect on the activity of certain enzymes and proteins. In addition, it has been shown to interact with certain receptors in the body, which could lead to changes in the activity of these receptors. Furthermore, this compound has been shown to have an anti-inflammatory effect, which may be due to its ability to interact with certain proteins involved in inflammation.
Advantages and Limitations for Lab Experiments
The main advantage of using (4S)-5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid in laboratory experiments is its versatility. It can be used in a variety of synthetic reactions, and can also be used as a reagent in the synthesis of polymers and polymeric materials. In addition, this compound is relatively inexpensive, making it a cost-effective option for laboratory experiments.
However, there are some limitations to using this compound in laboratory experiments. For example, the compound is poorly soluble in water, which can make it difficult to use in certain reactions. In addition, the compound is sensitive to light and air, which can lead to degradation of the compound over time.
Future Directions
There are a number of potential future directions for (4S)-5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid. One potential direction is to explore its use as a chiral catalyst for the synthesis of other organic compounds. In addition, further research could be conducted to investigate the biochemical and physiological effects of the compound. Finally, further research could be conducted to explore the potential use of this compound in the synthesis of polymers and polymeric materials.
Synthesis Methods
The synthesis of (4S)-5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid is achieved through a three-step process. The first step involves the reaction of 2-chloro-5,5-dimethyl-1,3-oxazolidine and sodium methoxide in methanol. This reaction yields the intermediate product, 5,5-dimethyl-2-(methoxycarbonyl)-1,3-oxazolidine, which is then hydrolyzed with hydrochloric acid to form this compound. This reaction is typically carried out under anhydrous conditions at a temperature of 70°C.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4S)-5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of an oxazolidine ring and subsequent oxidation to form the carboxylic acid functional group.", "Starting Materials": ["2,2-dimethylpropanal", "hydroxylamine hydrochloride", "sodium hydroxide", "acetic anhydride", "sodium borohydride", "sodium chlorite", "acetic acid", "sodium bicarbonate", "water"], "Reaction": ["1. Conversion of 2,2-dimethylpropanal to 5,5-dimethyl-2-oxo-1,3-oxazolidine using hydroxylamine hydrochloride and sodium hydroxide", "2. Oxidation of 5,5-dimethyl-2-oxo-1,3-oxazolidine to 5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid using sodium chlorite and acetic acid", "3. Hydrolysis of 5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid using sodium bicarbonate and water to yield (4S)-5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid"] } | |
| 1003889-05-1 | |
Molecular Formula |
C6H9NO4 |
Molecular Weight |
159.14 g/mol |
IUPAC Name |
(4S)-5,5-dimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid |
InChI |
InChI=1S/C6H9NO4/c1-6(2)3(4(8)9)7-5(10)11-6/h3H,1-2H3,(H,7,10)(H,8,9)/t3-/m1/s1 |
InChI Key |
KWKYHAGSZZGELR-GSVOUGTGSA-N |
Isomeric SMILES |
CC1([C@H](NC(=O)O1)C(=O)O)C |
Canonical SMILES |
CC1(C(NC(=O)O1)C(=O)O)C |
Purity |
95 |
Origin of Product |
United States |
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